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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B047073

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers
of sucrose.[1] It is a synthetic, white, fluffy, and hygroscopic powder widely utilized in the
pharmaceutical and cosmetic industries as a primary excipient.[1][2] Its principal applications
include use as a suspending agent, viscosity enhancer, and emulsifier in a variety of liquid and
semi-solid dosage forms such as gels, creams, and ophthalmic preparations.[3] The versatility
of Carbomer 934 stems from its ability to form viscous hydrogels at low concentrations upon
neutralization.[2]

Physicochemical Properties

Carbomer 934 is a polyacrylic acid polymer.[2] While its exact molecular weight is variable, it is
a high molecular weight polymer.[1][2] The empirical formula for the repeating acrylic acid
monomer is (C3H402)n.[3] The powder is acidic in nature, with a 0.5% aqueous dispersion
exhibiting a pH of approximately 2.8 to 3.2.[2]

Table 1: General Physicochemical Characteristics of Carbomer 934 Powder
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Property Value References

White to off-white, fluffy,
Appearance _ [1][4]
hygroscopic powder

Molecular Formula (monomer) (C3H402)n [3]

CAS Number 9003-01-4, 9007-16-3 [3][5]

Swells in water and other polar
Solubility solvents after dispersion and [1]

neutralization.

pH of 0.5% Aqueous

. _ 28-3.2 [2]

Dispersion
] ) 56.0% - 68.0% (dried
Carboxylic Acid Content [1]
substance)
Density Approximately 1.4 g/cm3 [1]
_ ) Decomposes at temperatures

Melting Point [4]

>255°C

Rheological Properties

The most critical characteristic of Carbomer 934 is its ability to impart high viscosity to
aqueous solutions. The viscosity is highly dependent on the concentration of the polymer and
the pH of the solution. In its acidic form, the polymer chains are tightly coiled. Upon
neutralization with a suitable base (e.g., sodium hydroxide, triethanolamine), the carboxylic
acid groups ionize, leading to electrostatic repulsion between the charged polymer segments.
This repulsion causes the polymer chains to uncoil and expand, resulting in a significant
increase in viscosity and the formation of a gel network.[2][6]

Table 2: Viscosity of Neutralized Carbomer 934 Aqueous Dispersions
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Concentration (% Viscosity (mPa-s or

pH References
wiv) cP)
0.5% 30,500 - 39,400 ~7.3 [1]

Increases with pH,
0.5% peaking around pH 6- 6.0 [7]
7

Exhibits shear-
) thinning )
Various ) Neutralized [7]
(pseudoplastic)

behavior

The rheological behavior of Carbomer 934 gels is non-Newtonian and typically exhibits shear-
thinning properties, where the viscosity decreases with an increasing shear rate.[7] This is a
desirable property for many topical formulations, allowing for easy spreading during application
while maintaining a high viscosity at rest to ensure stability.

Thermal Stability

Carbomer 934 is a thermally stable substance under normal storage conditions.[3] It can
withstand heating at 104°C for 2 hours without a significant loss of its thickening properties.
However, prolonged exposure to excessive temperatures can lead to discoloration and a
reduction in stability. Complete decomposition occurs upon heating at 260°C for 30 minutes.[3]

Experimental Protocols
Preparation of Carbomer 934 Hydrogel (0.5% wi/v)

Objective: To prepare a neutralized agueous gel of Carbomer 934.
Materials:

e Carbomer 934 powder

 Purified water

e Sodium hydroxide (NaOH) solution (e.g., 10% wi/v) or Triethanolamine (TEA)
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o Beaker

e Overhead stirrer or magnetic stirrer

e pH meter

Methodology:

e Weigh the required amount of Carbomer 934 powder.
e Add the purified water to a beaker of appropriate size.

o While continuously stirring the water to create a vortex, slowly and carefully sprinkle the
Carbomer 934 powder onto the surface of the water to prevent clumping.

o Continue stirring until the powder is fully dispersed and hydrated. This may take a significant
amount of time, and the dispersion will appear translucent and acidic.[8]

o Slowly add the neutralizing agent (e.g., NaOH solution or TEA) dropwise while monitoring
the pH with a calibrated pH meter.

» Continue adding the neutralizing agent until the desired pH (typically between 6.0 and 7.5) is
reached.

o A significant increase in viscosity will be observed as the gel forms.

» Allow the gel to stand for some time to ensure complete hydration and to eliminate any
entrapped air bubbles.

Hydrogel Preparation Workflow

Disperse Carbomer 934
in Water

Neutralize with Base
(e.g., NaOH, TEA)

Start Gel Formation

Allow for Hydration

Click to download full resolution via product page
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Workflow for the preparation of a Carbomer 934 hydrogel.

Viscosity Measurement

Objective: To determine the viscosity of a Carbomer 934 hydrogel.
Apparatus:
» Rotational viscometer (e.g., Brookfield type) with appropriate spindle

Methodology:

Prepare the Carbomer 934 hydrogel as described above and allow it to equilibrate to a
constant temperature (e.g., 25°C).

o Select an appropriate spindle and rotational speed based on the expected viscosity of the
gel.

o Immerse the spindle into the gel, ensuring it is submerged to the marked level and that there
are no air bubbles trapped beneath the spindle.

» Allow the system to stabilize for a defined period.
o Record the viscosity reading from the viscometer.

» Measurements can be taken at various rotational speeds to evaluate the shear-thinning
behavior of the gel.[9]

Swelling Index Determination

Objective: To quantify the swelling capacity of Carbomer 934.
Methodology:
o Accurately weigh a specific amount of dry Carbomer 934 powder (Wd).

o Place the powder in a porous bag (e.g., a tea bag) and immerse it in a beaker containing a
specific medium (e.g., purified water or a buffer solution of a particular pH).
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o At predetermined time intervals, remove the bag, carefully blot the excess surface water, and
weigh the swollen polymer (WSs).

e The swelling index is calculated using the following formula: Swelling Index = (Ws - Wd) / Wd

The swelling of Carbomer 934 is highly pH-dependent, with significantly higher swelling
observed in neutral or alkaline media compared to acidic media.[10][11]

pH-Dependent Swelling Mechanism

Low pH (Acidic) High pH (Neutral/Alkaline)
-COOH groups protonated -COO- groups deprotonated

Polymer chains are coiled Polymer chains uncaoill
(Hydrogen bonding dominates) (Electrostatic repulsion)

High Swelling & Viscosity

Low Swelling & Viscosity (Gel Formation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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